2-fluoro-N-(6-phenoxy-1,3-benzothiazol-2-yl)pyridine-4-carboxamide

• IUPAC Name: 2-fluoro-N-(6-phenoxy-1,3-benzothiazol-2-yl)pyridine-4-carboxamide
• InChI: InChI=1S/C19H12FN3O2S/c20-17-10-12(8-9-21-17)18(24)23-19-22-15-7-6-14(11-16(15)26-19)25-13-4-2-1-3-5-13/h1-11H,(H,22,23,24)
• InChI Key: LBPFCBSXSRHNBC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OC2=CC3=C(C=C2)N=C(S3)NC(=O)C4=CC(=NC=C4)F
• Molecular Formula: C19H12FN3O2S
• Molecular Weight: 365.4 g/mol

Description

The compound “2-fluoro-N-(6-phenoxy-1,3-benzothiazol-2-yl)pyridine-4-carboxamide” is a complex organic molecule that contains several functional groups and structural features. It includes a pyridine ring, a benzothiazole ring, and a phenoxy group. These structural features suggest that this compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound is likely to be influenced by the presence of the benzothiazole and pyridine rings, which are aromatic and hence contribute to the stability of the molecule. The fluorine atom and the amide group may also influence the molecule’s reactivity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the benzothiazole and pyridine rings, the fluorine atom, and the amide group would all contribute to its properties.

Future Directions

Future research could involve synthesizing this compound and studying its properties and potential applications. Given the wide range of activities exhibited by benzothiazole derivatives, this compound could have interesting biological properties worth exploring.